Cas no 17008-69-4 (Pseudobufarenogin)

• Product Name: Pseudobufarenogin
• CAS No: 17008-69-4
• MF: C₂₄H₃₂O₆
• MW: 416.5073
• CID: 139552
• PubChem ID: 204810
• Update Time: 2024-11-01

Pseudobufarenogin Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3,12,14-trihydroxy-11-oxo-, (3b,5b,12a)-
• 5-[(3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxo-2,3,4,5,6,7,8,9,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• Pseudobufarenogin
• ψ-Bufarenogin
• Bufalin 3-suberylarginate
• Bufalitoxin
• Bufarenogin
• Pseudobufarenogenin
• pseudo-Bufarenogenin
• 3β,12α,14-Trihydroxy-11-oxo-5β-bufa-20,22-dienolide
• psi-Bufarenogin
• 9125AF
• 5-beta-Buf
• Bufa-20,22-dienolide, 3,12,14-trihydroxy-11-oxo-, (3beta,5beta,12alpha)-
• AC-34857
• DTXSID601317654
• 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-
• (3-beta,5-beta,12-alpha)-11-Oxo-3,12,14-trihydroxybufa-20,22-dienolide
• 5beta-Bufa-20,22-dienolide, 3beta,12alpha,14-trihydroxy-11-oxo-
• SCHEMBL21578186
• (3beta,5beta,12alpha)-3,12,14-Trihydroxy-11-oxobufa-20,22-dienolide
• Bufa-20,22-dienolide, 11-oxo-3,12,14-trihydroxy-, (3-beta,5-beta,12-alpha)-
• HY-N0879
• 5-beta-Bufa-20,22-dienolide, 3-beta,12-alpha,14-trihydroxy-11-oxo-(8CI)
• 5-((3S,5R,8R,9S,10S,12R,13S,14S,17R)-3,12,14-trihydroxy-10,13-dimethyl-11-oxohexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2H-pyran-2-one
• 17008-69-4
• 5-[(1R,3aS,3bR,5aR,7S,9aS,9bS,11R,11aS)-3a,7,11-trihydroxy-9a,11a-dimethyl-10-oxo-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl]pyran-2-one
• CS-3696
• DA-66982
• I-Bufarenogin
• 1ST162359
• 11-oxo-3beta,12alpha,14beta-trihydroxy-5beta-bufa-20,22-dienolide
• G2C8C6T2N2

• Inchi： 1S/C24H32O6/c1-22-9-7-15(25)11-14(22)4-5-17-19(22)20(27)21(28)23(2)16(8-10-24(17,23)29)13-3-6-18(26)30-12-13/h3,6,12,14-17,19,21,25,28-29H,4-5,7-11H2,1-2H3/t14-,15+,16-,17-,19-,21+,22+,23+,24+/m1/s1
• InChI Key： SOGONHOGEFLVPE-BHZHDSHXSA-N
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])OC(C([H])=C3[H])=O)[C@@]1(C([H])([H])[H])[C@]([H])(C([C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 416.22000
• Monoisotopic Mass: 416.219889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• Molecular Weight: 416.5
• XLogP3: 1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 635.8°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.621
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 107.97000
• LogP: 2.39170
• Vapor Pressure: 0.0±4.2 mmHg at 25°C

Pseudobufarenogin Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives